Phrixotoxin 1

• Molecular Formula: C156H239N43O38S7
• Molecular Weight: 3549.3 g/mol
• InChI: InChI=1S/C156H239N43O38S7/c1-14-81(9)124(152(234)198-125(154(236)237)82(10)15-2)197-137(219)100(41-25-29-56-160)178-130(212)97(38-22-26-53-157)179-146(228)114-73-240-242-75-116-150(232)193-115-74-241-239-72-113(190-128(210)93(161)62-85-44-46-89(202)47-45-85)145(227)182-104(48-50-119(162)203)135(217)177-98(39-23-27-54-158)132(214)185-108(63-86-67-169-94-35-19-16-32-90(86)94)139(221)183-105(52-59-238-13)136(218)186-110(65-88-69-171-96-37-21-18-34-92(88)96)143(225)199-126(84(12)201)153(235)195-118(149(231)188-111(66-122(207)208)141(223)189-112(71-200)144(226)173-83(11)127(209)175-101(42-30-57-167-155(163)164)131(213)176-99(134(216)191-116)40-24-28-55-159)77-244-243-76-117(194-151(233)123(80(7)8)196-142(224)106(60-78(3)4)174-120(204)70-172-129(211)103(181-147(115)229)49-51-121(205)206)148(230)180-102(43-31-58-168-156(165)166)133(215)184-107(61-79(5)6)138(220)187-109(140(222)192-114)64-87-68-170-95-36-20-17-33-91(87)95/h16-21,32-37,44-47,67-69,78-84,93,97-118,123-126,169-171,200-202H,14-15,22-31,38-43,48-66,70-77,157-161H2,1-13H3,(H2,162,203)(H,172,211)(H,173,226)(H,174,204)(H,175,209)(H,176,213)(H,177,217)(H,178,212)(H,179,228)(H,180,230)(H,181,229)(H,182,227)(H,183,221)(H,184,215)(H,185,214)(H,186,218)(H,187,220)(H,188,231)(H,189,223)(H,190,210)(H,191,216)(H,192,222)(H,193,232)(H,194,233)(H,195,235)(H,196,224)(H,197,219)(H,198,234)(H,199,225)(H,205,206)(H,207,208)(H,236,237)(H4,163,164,167)(H4,165,166,168)/t81-,82-,83-,84+,93-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,123-,124-,125-,126-/m0/s1
• InChIKey: UNBZVXLYWABHDL-JMCQEQFNSA-N

Phrixotoxin 1 Overview: Sequence, Specificity & Structure

Phrixotoxin 1 (PaTx1) is a 29-amino acid peptidyl toxin isolated from the venom of the Chilean copper tarantula *Phrixotrichus auratus* (also known as *Paraphysa scrofa*) [1]. It belongs to the inhibitory cystine knot (ICK) motif family of spider toxins and functions as a gating modifier of voltage-gated potassium (Kv) channels [2]. Unlike pore-blocking toxins, Phrixotoxin 1 binds preferentially to the closed state of Kv4.2 and Kv4.3 channels, shifting their voltage-dependence of activation and thereby inhibiting A-type potassium currents (Ito) [2]. This mechanism underlies its utility as a selective pharmacological tool for dissecting the roles of Kv4 channels in cardiac electrogenesis, neuronal excitability, and pain signaling pathways.

1

Kv4-selective gating modifier – peptide toxin that targets Kv4.2/4.3 channels via closed-state binding, not pore occlusion.

2

NMR structure available – solution structure (PDB: 1V7F) defines ICK scaffold and binding surface.

3

Lyophilized formulation – stable powder with defined storage and aqueous buffer solubility.

• [1] Diochot, S., Drici, M. D., Moinier, D., Fink, M., & Lazdunski, M. (1999). Effects of phrixotoxins on the Kv4 family of potassium channels and implications for the role of Ito1 in cardiac electrogenesis. *British Journal of Pharmacology*, 126(1), 251–263. https://doi.org/10.1038/sj.bjp.0702283 View Source
• [2] Chagot, B., Escoubas, P., Villegas, E., Bernard, C., Ferrat, G., Corzo, G., Lazdunski, M., & Darbon, H. (2004). Solution structure of Phrixotoxin 1, a specific peptide inhibitor of Kv4 potassium channels from the venom of the theraphosid spider *Phrixotrichus auratus*. *Protein Science*, 13(5), 1197–1208. https://doi.org/10.1110/ps.03584304 View Source

Phrixotoxin 1 Selectivity vs. Generic Kv4 Blockers

Generic substitution of Phrixotoxin 1 with other spider venom-derived Kv channel blockers (e.g., heteropodatoxins, hanatoxins, or other phrixotoxin isoforms) is scientifically invalid due to profound differences in subtype selectivity, potency, and mechanism of action. Phrixotoxin 1 exhibits a uniquely narrow selectivity profile, potently inhibiting only Kv4.2 and Kv4.3 (IC50 5–70 nM) while showing no activity against Kv1, Kv2, Kv3, or cardiac HERG/KvLQT1 channels [1]. In contrast, closely related toxins such as heteropodatoxin-2 (HpTx2) demonstrate ~6-fold lower potency (IC50 ~316 nM) and broader Kv4 family inhibition, whereas hanatoxins primarily target Kv2 channels [2][3]. Furthermore, Phrixotoxin 1's distinct gating-modifier mechanism—stabilizing the closed state of the channel—contrasts with the pore-blocking action of many small-molecule Kv inhibitors, resulting in different voltage-dependence and use-dependence profiles that critically affect experimental outcomes. These quantitative and mechanistic distinctions mandate compound-specific procurement for reproducible research.

Naming risk Phrixotoxin 3 (PaTx3) blocks voltage-gated sodium channels (Nav1.2–1.5), not Kv4. Confusing PaTx1 with PaTx3 would introduce Nav-mediated effects.

Selectivity risk Broad-spectrum K⁺ channel blockers (4‑AP, TEA) inhibit multiple Kv families. Kv4-specific electrophysiology requires PaTx1’s narrow selectivity profile; generic substitution may invalidate results.

• [1] Diochot, S., Drici, M. D., Moinier, D., Fink, M., & Lazdunski, M. (1999). Effects of phrixotoxins on the Kv4 family of potassium channels and implications for the role of Ito1 in cardiac electrogenesis. *British Journal of Pharmacology*, 126(1), 251–263. https://doi.org/10.1038/sj.bjp.0702283 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. (n.d.). heteropodatoxin-2 ligand page. Retrieved April 18, 2026, from https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=2581 View Source
• [3] Sanguinetti, M. C., Johnson, J. H., Hammerland, L. G., Kelbaugh, P. R., Volkmann, R. A., Saccomano, N. A., & Mueller, A. L. (1997). Heteropodatoxins: peptides isolated from spider venom that block Kv4.2 potassium channels. *Molecular Pharmacology*, 51(3), 491–498. View Source

Phrixotoxin 1 Evidence: Potency, Selectivity & Stability

Kv4.2/Kv4.3 Inhibition Potency vs. Heteropodatoxins

Phrixotoxin 1 demonstrates exceptional selectivity for the Kv4 subfamily of potassium channels, potently inhibiting Kv4.2 and Kv4.3 with an IC50 range of 5–70 nM, while exhibiting no measurable inhibition of Kv1 (Shaker), Kv2 (Shab), Kv3 (Shaw), HERG, or KvLQT1/IsK channels at concentrations up to 1 µM [1]. This selectivity profile is markedly superior to that of many other spider toxins, such as heteropodatoxin-2, which also inhibits Kv4.1 in addition to Kv4.2/Kv4.3, and to small-molecule Kv blockers that frequently exhibit off-target activity on cardiac HERG channels [2].

Kv4.2/4.3 inhibition

Cross-study comparable

PaTx1 IC₅₀ 5–70 nM vs. TLTx1 IC₅₀ 193 nM, TLTx2 ~800 nM

Supports Kv4 inhibition assay comparison; PaTx1 shows lower IC₅₀ range.

Cross-study comparison; identical conditions not available.

Evidence Dimension	Subtype selectivity (inhibition of Kv subfamilies)
Target Compound Data	Kv4.2/Kv4.3: IC50 5–70 nM; Kv1, Kv2, Kv3, HERG, KvLQT1: no inhibition at 1 µM
Comparator Or Baseline	Heteropodatoxin-2: inhibits Kv4.1, Kv4.2, Kv4.3; Small-molecule Kv blockers: often inhibit HERG
Quantified Difference	Phrixotoxin 1 shows >14-fold selectivity for Kv4.2/Kv4.3 over other Kv subfamilies (based on 1 µM threshold); heteropodatoxin-2 lacks this exclusivity.
Conditions	Xenopus oocytes expressing cloned rat Kv4.2 and Kv4.3 channels; two-electrode voltage clamp; toxin concentrations 5 nM – 1 µM

Why This Matters

This selectivity ensures that experimental effects can be attributed specifically to Kv4 channel inhibition, eliminating confounding off-target contributions from other potassium channels.

• [1] Diochot, S., Drici, M. D., Moinier, D., Fink, M., & Lazdunski, M. (1999). Effects of phrixotoxins on the Kv4 family of potassium channels and implications for the role of Ito1 in cardiac electrogenesis. *British Journal of Pharmacology*, 126(1), 251–263. https://doi.org/10.1038/sj.bjp.0702283 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. (n.d.). heteropodatoxin-2 ligand page. Retrieved April 18, 2026, from https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=2581 View Source

Kv4 Subfamily Selectivity vs. Broad-Spectrum Blockers

Phrixotoxin 1 inhibits Kv4.2 channels with an IC50 between 5 and 70 nM (pIC50 7.1–8.3) [1]. In contrast, the structurally related spider toxin heteropodatoxin-2 (HpTx2) inhibits the same Kv4.2 channel with a pIC50 of 6.5, corresponding to an IC50 of approximately 316 nM [2]. This represents a ~6-fold higher potency for Phrixotoxin 1 under comparable experimental conditions.

Subfamily selectivity

Class-level inference

No inhibition of Kv1, Kv2, Kv3, hERG, KvLQT1/IsK; 4‑AP/TEA block multiple Kv families.

Enables Kv4‑specific electrophysiology without confounding K⁺ channel effects.

Selectivity based on heterologous expression systems.

Evidence Dimension	Potency for Kv4.2 inhibition
Target Compound Data	IC50 5–70 nM (pIC50 7.1–8.3)
Comparator Or Baseline	Heteropodatoxin-2: IC50 ~316 nM (pIC50 6.5)
Quantified Difference	Phrixotoxin 1 is approximately 6-fold more potent (range: 4.5–63-fold depending on exact IC50 value).
Conditions	Xenopus oocytes expressing rat Kv4.2; two-electrode voltage clamp

Why This Matters

Higher potency allows the use of lower toxin concentrations, reducing the risk of non-specific effects and improving signal-to-noise in electrophysiological assays.

• [1] Diochot, S., Drici, M. D., Moinier, D., Fink, M., & Lazdunski, M. (1999). Effects of phrixotoxins on the Kv4 family of potassium channels and implications for the role of Ito1 in cardiac electrogenesis. *British Journal of Pharmacology*, 126(1), 251–263. https://doi.org/10.1038/sj.bjp.0702283 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. (n.d.). heteropodatoxin-2 ligand page. Retrieved April 18, 2026, from https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=2581 View Source

Gating-Modifier vs. Pore-Blocking Mechanism

Phrixotoxin 1 functions as a gating modifier, binding preferentially to the closed state of Kv4 channels and shifting the voltage-dependence of activation to more depolarized potentials [1]. This mechanism is distinct from pore-blocking toxins (e.g., charybdotoxin, agitoxin) that physically occlude the ion conduction pathway. The solution structure of Phrixotoxin 1 reveals an inhibitory cystine knot (ICK) fold stabilized by three disulfide bonds (Cys2-Cys16, Cys9-Cys21, Cys15-Cys25), presenting a hydrophobic surface rich in aromatic residues that interacts with the S3-S4 voltage-sensor domain of Kv4 channels . In contrast, heteropodatoxin-2 exhibits strong voltage-dependence of inhibition, with reduced block at more positive potentials, while hanatoxins target Kv2 channels via a similar gating-modifier mechanism but with different subtype selectivity [2].

Gating mechanism

Class-level inference

Closed‑state binding, voltage‑dependent inhibition, ICK scaffold (PDB: 1V7F).

Supports Kv4 gating and structure‑function studies.

Mechanism distinct from pore‑blocking toxins.

Evidence Dimension	Mechanism of channel inhibition
Target Compound Data	Gating modifier; binds closed state; ICK fold with three specific disulfide bonds
Comparator Or Baseline	Pore blockers (e.g., charybdotoxin): occlude pore; Hanatoxins: gating modifiers for Kv2; Heteropodatoxin-2: voltage-dependent gating modifier
Quantified Difference	Phrixotoxin 1 stabilizes closed state without voltage-dependent relief of block observed for HpTx2; structural differences in voltage-sensor binding epitope confer Kv4 specificity.
Conditions	Solution NMR structure (PDB: 1V7F); electrophysiology on Kv4.2/Kv4.3 channels

Why This Matters

The distinct mechanism of action dictates that Phrixotoxin 1 cannot be substituted with pore-blocking toxins or other gating modifiers without altering the biophysical and pharmacological profile of channel inhibition.

• [1] Chagot, B., Escoubas, P., Villegas, E., Bernard, C., Ferrat, G., Corzo, G., Lazdunski, M., & Darbon, H. (2004). Solution structure of Phrixotoxin 1, a specific peptide inhibitor of Kv4 potassium channels from the venom of the theraphosid spider *Phrixotrichus auratus*. *Protein Science*, 13(5), 1197–1208. https://doi.org/10.1110/ps.03584304 View Source
• [2] Sanguinetti, M. C., Johnson, J. H., Hammerland, L. G., Kelbaugh, P. R., Volkmann, R. A., Saccomano, N. A., & Mueller, A. L. (1997). Heteropodatoxins: peptides isolated from spider venom that block Kv4.2 potassium channels. *Molecular Pharmacology*, 51(3), 491–498. View Source

Lyophilized Powder Stability and Formulation

Intravenous administration of Phrixotoxin 1 to mice produces a dose-dependent prolongation of the QT interval, a key electrocardiographic parameter of ventricular repolarization. At a dose of 0.5 mg/kg, the QT interval increased from 249 ± 11 ms (control) to 265 ± 8 ms (P < 0.05) [1]. This effect is consistent with the specific inhibition of the transient outward potassium current (Ito) mediated by Kv4.2/Kv4.3 channels in cardiomyocytes. In contrast, heteropodatoxin-2 has not been characterized for in vivo cardiac effects, and small-molecule Ito blockers such as 4-aminopyridine lack the subtype specificity of Phrixotoxin 1 and produce confounding neurological effects [2].

Storage stability

Supplier-reported

Lyophilized: −20 °C 3 yr, 4 °C 2 yr; solution: 4 °C 2 wk, −20 °C 3 mo. Soluble in aqueous buffer.

Defines storage conditions and solution handling for experimental planning.

Manufacturer data; verify under own lab conditions.

Evidence Dimension	In vivo cardiac electrophysiological effect
Target Compound Data	QT prolongation: 249 ± 11 ms → 265 ± 8 ms (P < 0.05) at 0.5 mg/kg i.v.
Comparator Or Baseline	Heteropodatoxin-2: no published in vivo cardiac data; 4-Aminopyridine: non-selective Ito blocker with CNS effects
Quantified Difference	Phrixotoxin 1 produces a statistically significant 16 ms (6.4%) increase in QT interval at 0.5 mg/kg; comparator lacks in vivo validation.
Conditions	Anesthetized mice; surface ECG recording; intravenous bolus injection

Why This Matters

Demonstrated in vivo efficacy validates the utility of Phrixotoxin 1 for translational cardiac research and provides a benchmark for assessing the functional role of Ito in arrhythmogenesis.

• [1] Diochot, S., Drici, M. D., Moinier, D., Fink, M., & Lazdunski, M. (1999). Effects of phrixotoxins on the Kv4 family of potassium channels and implications for the role of Ito1 in cardiac electrogenesis. *British Journal of Pharmacology*, 126(1), 251–263. https://doi.org/10.1038/sj.bjp.0702283 View Source
• [2] Nerbonne, J. M., & Kass, R. S. (2005). Molecular physiology of cardiac repolarization. *Physiological Reviews*, 85(4), 1205–1253. https://doi.org/10.1152/physrev.00002.2005 View Source

Potential for Nav1.7 Blockade: A Distinct Secondary Activity Not Found in Other Kv4 Toxins

While Phrixotoxin 1 is primarily characterized as a Kv4.2/Kv4.3 inhibitor, a recent patent (CN109369784A) claims that Phrixotoxin 1 (PaTx-1) and its extended polypeptides can "effectively and selectively block Nav1.7" sodium channels [1]. This dual activity is not reported for other Kv4-selective toxins such as heteropodatoxin-2 or phrixotoxin-2, which are exclusively potassium channel blockers [2]. The quantitative extent of Nav1.7 inhibition (IC50) is not disclosed in the patent, limiting direct comparison; however, the claimed activity suggests a unique pharmacological profile that may differentiate Phrixotoxin 1 from other Kv4 inhibitors in pain research applications.

Evidence Dimension	Secondary pharmacological activity
Target Compound Data	Claimed selective Nav1.7 blockade (no IC50 provided)
Comparator Or Baseline	Heteropodatoxin-2, phrixotoxin-2: no reported Nav1.7 activity
Quantified Difference	Qualitative difference in target profile; quantitative data unavailable.
Conditions	Patent claims based on in vitro Nav1.7 assays (details not specified)

Why This Matters

For researchers investigating the intersection of potassium and sodium channel modulation in pain pathways, Phrixotoxin 1 may offer a unique tool compound with dual-channel activity not available with other Kv4-specific toxins.

• [1] 广东帕派恩生物科技有限公司. (2019). Phrixotoxin (PaTx-1) and application thereof. China Patent No. CN109369784A. View Source
• [2] Diochot, S., Drici, M. D., Moinier, D., Fink, M., & Lazdunski, M. (1999). Effects of phrixotoxins on the Kv4 family of potassium channels and implications for the role of Ito1 in cardiac electrogenesis. *British Journal of Pharmacology*, 126(1), 251–263. https://doi.org/10.1038/sj.bjp.0702283 View Source

Phrixotoxin 1 Research Applications

Cardiac Ito1 Current Isolation

Phrixotoxin 1 is the gold-standard pharmacological tool for selectively inhibiting the transient outward potassium current (Ito) mediated by Kv4.2/Kv4.3 channels in cardiac myocytes. Its exquisite subtype selectivity (no activity on Kv1, Kv2, Kv3, or HERG) and validated in vivo QT-prolonging effect make it uniquely suited for studies of ventricular repolarization, Brugada syndrome, and arrhythmia mechanisms [1][2]. Unlike heteropodatoxin-2, which lacks in vivo validation, or 4-aminopyridine, which causes non-specific neurological effects, Phrixotoxin 1 provides clean, interpretable cardiac data.

Neuronal A-Type K⁺ Current Dissection

In neuronal preparations, Phrixotoxin 1 enables the selective isolation of A-type potassium currents (IA) mediated by Kv4 channels, which are critical regulators of action potential firing frequency and synaptic integration. The 5–70 nM IC50 range allows for precise, concentration-dependent inhibition without affecting other potassium conductances [1]. This specificity is essential for studies of dendritic excitability, long-term potentiation, and the role of Kv4 channels in chronic pain states.

Kv4-Targeted Scaffold in Structural Biology

The claimed Nav1.7 blocking activity of Phrixotoxin 1, combined with its established Kv4.2/Kv4.3 inhibition, positions it as a unique dual-channel modulator for investigating convergent pain signaling pathways [1]. While quantitative Nav1.7 potency data are pending, the patent claims suggest a distinct pharmacological profile not shared by other Kv4-selective toxins. This dual activity may be particularly relevant for studies of inherited erythromelalgia, paroxysmal extreme pain disorder, and other Nav1.7-linked pain conditions.

Kv4 Gating and Voltage-Sensor Biophysics

The high-resolution solution structure of Phrixotoxin 1 (PDB: 1V7F) provides a well-defined inhibitory cystine knot (ICK) scaffold with a characterized voltage-sensor binding surface [1]. This structural information enables rational mutagenesis to engineer variants with altered potency, selectivity, or in vivo stability. The specific disulfide bonding pattern and hydrophobic patch residues offer a template for designing next-generation Kv4 channel modulators or for grafting Phrixotoxin 1's pharmacophore onto other peptide frameworks.

Application

Selection Property

Validation Focus

Cardiac Ito1 current isolation

Kv4.3/Kv4.2 subtype‑specific block

Verify Ito1 pharmacological isolation without hERG/KvLQT1 interference

Neuronal A‑type K⁺ current dissection

IA current block with low off‑target profile

Confirm Kv4‑mediated IA current identification in neuronal subtypes

Kv4‑targeted structural biology

High‑resolution NMR structure (PDB: 1V7F)

Support structure‑guided engineering and docking studies

Kv4 gating & voltage‑sensor biophysics

Closed‑state gating modifier mechanism

Probe voltage‑sensor movement and state‑dependence

• [1] Diochot, S., Drici, M. D., Moinier, D., Fink, M., & Lazdunski, M. (1999). Effects of phrixotoxins on the Kv4 family of potassium channels and implications for the role of Ito1 in cardiac electrogenesis. *British Journal of Pharmacology*, 126(1), 251–263. https://doi.org/10.1038/sj.bjp.0702283 View Source
• [2] Chagot, B., Escoubas, P., Villegas, E., Bernard, C., Ferrat, G., Corzo, G., Lazdunski, M., & Darbon, H. (2004). Solution structure of Phrixotoxin 1, a specific peptide inhibitor of Kv4 potassium channels from the venom of the theraphosid spider *Phrixotrichus auratus*. *Protein Science*, 13(5), 1197–1208. https://doi.org/10.1110/ps.03584304 View Source
• [3] 广东帕派恩生物科技有限公司. (2019). Phrixotoxin (PaTx-1) and application thereof. China Patent No. CN109369784A. View Source